2-hydroxy-1-naphthaldehyde 1H-tetrazol-5-ylhydrazone

• IUPAC Name: 1-[(E)-(2H-tetrazol-5-ylhydrazinylidene)methyl]naphthalen-2-ol
• InChI: InChI=1S/C12H10N6O/c19-11-6-5-8-3-1-2-4-9(8)10(11)7-13-14-12-15-17-18-16-12/h1-7,19H,(H2,14,15,16,17,18)/b13-7+
• InChI Key: SIDSDJZHUIIWQR-NTUHNPAUSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2C=NNC3=NNN=N3)O
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=C2/C=N/NC3=NNN=N3)O
• Molecular Formula: C12H10N6O
• Molecular Weight: 254.25 g/mol

Description

2-hydroxy-1-naphthaldehyde 1H-tetrazol-5-ylhydrazone, also known as HNT, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. HNT is a tetrazole-based ligand that is widely used in the synthesis of various coordination compounds. It has been found to exhibit excellent coordination ability towards transition metal ions, which has led to its extensive use in the field of bioinorganic chemistry.

Mechanism of Action

The mechanism of action of 2-hydroxy-1-naphthaldehyde 1H-tetrazol-5-ylhydrazone and its coordination compounds is still not fully understood. However, it is believed that they interact with the DNA of cancer cells and inhibit their growth by inducing apoptosis.
Biochemical and Physiological Effects:
2-hydroxy-1-naphthaldehyde 1H-tetrazol-5-ylhydrazone has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-oxidant, and anti-bacterial properties. It has also been found to exhibit neuroprotective effects and has the potential to be used in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-hydroxy-1-naphthaldehyde 1H-tetrazol-5-ylhydrazone and its coordination compounds in lab experiments include their high stability, low toxicity, and easy synthesis. However, their limitations include their low solubility in water and their tendency to form aggregates, which can affect their catalytic activity.

Future Directions

There are several future directions for the research on 2-hydroxy-1-naphthaldehyde 1H-tetrazol-5-ylhydrazone and its coordination compounds. Some of these include the development of new synthetic methods for 2-hydroxy-1-naphthaldehyde 1H-tetrazol-5-ylhydrazone, the investigation of their potential applications in the field of catalysis, and the study of their mechanism of action towards cancer cells. Additionally, the development of new coordination compounds of 2-hydroxy-1-naphthaldehyde 1H-tetrazol-5-ylhydrazone with improved solubility and stability could lead to their use in a wider range of applications.

Synthesis Methods

The synthesis of 2-hydroxy-1-naphthaldehyde 1H-tetrazol-5-ylhydrazone involves the reaction of 2-hydroxy-1-naphthaldehyde with 5-amino-1H-tetrazole in the presence of a suitable solvent. The reaction is typically carried out under reflux conditions and yields a yellow crystalline product. The purity of the product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

2-hydroxy-1-naphthaldehyde 1H-tetrazol-5-ylhydrazone has been extensively studied for its potential applications in various fields of scientific research. The coordination compounds of 2-hydroxy-1-naphthaldehyde 1H-tetrazol-5-ylhydrazone have been found to exhibit excellent catalytic activity towards a variety of organic reactions. They have also been used as potential anti-cancer agents due to their ability to inhibit the growth of cancer cells.